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Compound Name: 2-Cyclopropylhexane

Cat. No.: B13801644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Cyclopropylhexane, with the CAS number 6976-28-9, is a carbocyclic compound.[1][2][3] Its

structure consists of a hexane chain substituted with a cyclopropyl group at the second

position. While extensive research on the specific biological activities of 2-Cyclopropylhexane
is limited in publicly accessible literature, its structural motifs are present in various biologically

active molecules. Cyclopropane rings are known to influence the conformational rigidity and

metabolic stability of compounds, making them of interest in medicinal chemistry. This

document provides a summary of the available technical data for 2-Cyclopropylhexane.

Physicochemical Properties
A compilation of the key physicochemical properties of 2-Cyclopropylhexane is presented in

Table 1. This data is essential for understanding its behavior in various experimental settings.

Table 1: Physicochemical Properties of 2-Cyclopropylhexane
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Property Value Source

CAS Number 6976-28-9 [1]

Molecular Formula C₉H₁₈ [1]

Molecular Weight 126.24 g/mol [1]

IUPAC Name 2-cyclopropylhexane

Synonyms (1-methylpentyl)cyclopropane [1]

Density 0.754 g/mL [2]

Boiling Point 143 °C

Melting Point -98 °C

Refractive Index 1.418

InChIKey
IYZQDBIQGSJSEX-

UHFFFAOYSA-N
[1]

SMILES CCCCC(C)C1CC1 [1]

Synthesis and Analysis
Synthesis
Detailed, peer-reviewed experimental protocols for the specific synthesis of 2-
Cyclopropylhexane are not readily available in the searched scientific literature. However, the

general synthesis of alkyl-substituted cyclopropanes can be achieved through various

established organic chemistry reactions. One common method is the Simmons-Smith reaction,

which involves the reaction of an alkene with a carbenoid, typically generated from

diiodomethane and a zinc-copper couple. For 2-Cyclopropylhexane, this would likely involve

the cyclopropanation of 2-methyl-1-heptene.

Another potential route is through the catalytic cyclopropanation of the corresponding alkene

using a diazo compound and a transition metal catalyst. The choice of catalyst and reaction

conditions would be crucial for optimizing the yield and purity of the desired product.
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Analytical Methods
The primary analytical method for the characterization and quantification of a volatile, non-polar

compound like 2-Cyclopropylhexane is Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocol: GC-MS Analysis of 2-Cyclopropylhexane

1. Sample Preparation:

Prepare a stock solution of 2-Cyclopropylhexane in a volatile organic solvent such as

hexane or dichloromethane.

Create a series of calibration standards by serially diluting the stock solution to cover the

desired concentration range.

For unknown samples, dissolve a known weight of the sample in a suitable solvent and dilute

as necessary to fall within the calibration range.

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B or equivalent.

Mass Spectrometer: Agilent 5977A or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary

column.

Injector Temperature: 250 °C.

Injection Volume: 1 µL (split or splitless injection depending on concentration).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold: 5 minutes at 250 °C.
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Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

3. Data Analysis:

Identify the 2-Cyclopropylhexane peak in the total ion chromatogram based on its retention

time.

Confirm the identity of the peak by comparing its mass spectrum with a reference spectrum

(e.g., from the NIST library).

Quantify the amount of 2-Cyclopropylhexane in the sample by constructing a calibration

curve from the peak areas of the calibration standards.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the public domain regarding the biological

activity, mechanism of action, or any associated signaling pathways of 2-Cyclopropylhexane.

A patent suggests that related cyclopropyl cyclohexane compounds are utilized as fragrances,

indicating a potential application in the fragrance industry.[4] The biological interactions related

to olfaction would be a potential area of investigation.

Given the absence of data on signaling pathways, a diagrammatic representation cannot be

provided.

Experimental Workflows
As no specific experimental studies involving 2-Cyclopropylhexane were found, a generalized

workflow for the analysis of a volatile organic compound is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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